ethyl (2Z)-2-[3-[2-(2,4-dimethylanilino)-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate

• IUPAC Name: ethyl (2Z)-2-[3-[2-(2,4-dimethylanilino)-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate
• InChI: InChI=1S/C17H20N2O4S/c1-4-23-17(22)8-16-19(15(21)10-24-16)9-14(20)18-13-6-5-11(2)7-12(13)3/h5-8H,4,9-10H2,1-3H3,(H,18,20)/b16-8-
• InChI Key: QLFUBAFHHWSMQM-PXNMLYILSA-N
• Canonical SMILES: CCOC(=O)C=C1N(C(=O)CS1)CC(=O)NC2=C(C=C(C=C2)C)C
• Isomeric SMILES: CCOC(=O)/C=C\1/N(C(=O)CS1)CC(=O)NC2=C(C=C(C=C2)C)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• CAS No.: 568552-90-9

Description

Ethyl (2Z)-2-[3-[2-(2,4-dimethylanilino)-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate is a useful research compound. Its molecular formula is C17H20N2O4S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates have been shown to react with substituted benzaldehydes, leading to 5-arylmethylidene derivatives. These derivatives, upon treatment with DMF · POCl3 complex, yield ethyl esters and carbonitriles with potential application in organic synthesis (Tverdokhlebov et al., 2005).
• Another study synthesized (Z)-Ethyl 2-[((Z)-2-(E)-arylidenehydrazono)-4-oxo-thiazolidine-5-ylidene]acetates through different methods, indicating their versatility in organic synthesis (Aly et al., 2014).

Biological Activities

• The compound, in the form of a pyrrolo[2,1-b]thiazole derivative, has been investigated for its biological activities, including potential anticancer properties (Mabkhot et al., 2019).
• Synthesis of 4-oxa-thiazolidine-5-ylidene-acetates and their derivatives has revealed antitumor and antioxidant activities, suggesting their potential in pharmacological research (Aly et al., 2010).

Pharmacological Potential

• The compound has been studied for its potential as a diuretic, exhibiting properties that could be relevant in the treatment of conditions like hypertension and edema (Herrmann et al., 1977).

Chemical Analysis and Detection

• Methods have been developed for the assay of this compound and its metabolites in biological samples, indicating its significance in clinical and pharmacological studies (Hengy et al., 1980).